Cas no 310430-92-3 (1-amino-5-methyl-1H-Pyrrole-2-carbonitrile)

1-amino-5-methyl-1H-Pyrrole-2-carbonitrile structure
310430-92-3 structure
Product Name:1-amino-5-methyl-1H-Pyrrole-2-carbonitrile
CAS No:310430-92-3
MF:C6H7N3
MW:121.139880418777
CID:1110658
PubChem ID:21945823
Update Time:2025-04-20

1-amino-5-methyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-amino-5-methyl-1H-Pyrrole-2-carbonitrile
    • DTXSID601267962
    • SCHEMBL4043395
    • ZRSGOYBQUGARBK-UHFFFAOYSA-N
    • 310430-92-3
    • Inchi: 1S/C6H7N3/c1-5-2-3-6(4-7)9(5)8/h2-3H,8H2,1H3
    • InChI Key: ZRSGOYBQUGARBK-UHFFFAOYSA-N
    • SMILES: N1(C(C#N)=CC=C1C)N

Computed Properties

  • Exact Mass: 121.063997236g/mol
  • Monoisotopic Mass: 121.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.7Ų
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